Cas no 1798029-49-8 (1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1798029-49-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5373358
• Update Time: 2025-08-10

1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C19H18N2O4/c22-17(15-10-16(25-20-15)12-6-7-12)21-9-3-8-19(11-21)14-5-2-1-4-13(14)18(23)24-19/h1-2,4-5,10,12H,3,6-9,11H2
• InChI Key： KSZPNBLVKIFICU-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(C3C=C(C4CC4)ON=3)=O)C2)C2=CC=CC=C2C1=O

Additional information on 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

1'-(5-Cyclopropyl-1,2-Oxazole-3-Carbonyl)-3H-Spiro[2-Benzofuran-1,3'-Piperidine]-3-One: A Comprehensive Overview

The compound 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1798029-49-8) is a novel heterocyclic compound with unique structural features that have garnered significant attention in the field of biomedical research and pharmaceutical chemistry. This molecule represents an intricate combination of functional groups, including a spirocyclic system, oxazole ring, cyclopropyl group, and benzofuran moiety, all of which contribute to its potential biological activity and therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to combine multiple pharmacophores within a single molecule, thereby enhancing bioavailability and target specificity. The spiro junction in this compound connects a benzofuran ring with a piperidine ring, creating a rigid structure that may influence its binding affinity to biological targets. Additionally, the presence of an oxazole ring adds another layer of complexity, as oxazoles are known for their electron-deficient nature, which can participate in hydrogen bonding and other non-covalent interactions crucial for receptor recognition.

The 5-cyclopropyl group attached to the oxazole ring introduces a small, strained cyclic structure that can exert steric effects and potentially influence the metabolic stability of the compound. Cyclopropane rings are also known to participate in non-covalent interactions, such as π-stacking, which could play a role in ligand-receptor interactions. Furthermore, the carbonyl group at the 3-position of the oxazole ring may act as a critical functional group for enzymatic activity or receptor binding, depending on the biological context.

Recent advancements in computational chemistry have enabled researchers to model the binding interactions of such complex molecules with high accuracy. For instance, molecular docking studies have revealed that the spirocyclic system of this compound may fit well into hydrophobic pockets of protein targets, while the oxazole ring could act as a heterocyclic acceptor, facilitating π-acceptor interactions with electron-rich regions of biomolecules. These findings suggest that the compound could be a promising lead in the development of small-molecule inhibitors or agonists for various disease targets.

Another critical aspect of this compound is its metabolic stability, which is influenced by the structural features mentioned above. The benzofuran moiety is known to undergo oxidative metabolism, potentially leading to the formation of reactive intermediates that could affect toxicological profiles. However, the presence of the spirocyclic system and the electron-deficient oxazole ring may modulate these metabolic pathways, enhancing the compound's half-life and pharmacokinetic properties.

Recent research has also explored the anti-inflammatory potential of compounds with similar structural motifs. The combination of a spirocyclic system and an oxazole ring has been shown to inhibit COX-2 enzyme activity, a key target in inflammation and pain management. This suggests that 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one could serve as a basis for the development of selective COX-2 inhibitors, which are highly sought after in the treatment of chronic inflammatory diseases.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been studied, revealing promising results. The spirocyclic system and the oxazole ring contribute to lipophilic interactions, enabling efficient penetration into the central nervous system (CNS). This property makes the compound a potential candidate for neurodegenerative disorders, such as Alzheimer's disease, where BBB permeability is often a critical factor in drug delivery.

Recent advancements in crystallography have also provided insights into the three-dimensional structure of this compound. X-ray crystallography studies have confirmed the rigidity of the spirocyclic system and the precise positioning of functional groups, which are essential for maintaining bioactive conformation. These structural details are crucial for understanding how the molecule interacts with biological targets at the atomic level.

In conclusion, 1'-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1798029-49-8) is a multifaceted compound with potential applications in pharmacology, inflammation research, and neuroscience. Its unique combination of structural features positions it as a promising candidate for further investigation, particularly in the development of targeted therapies for complex diseases.